5-{5-[(4-methylbenzenesulfonyl)methyl]furan-2-yl}-3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazole

Specification

• CAS No.: 1040654-79-2
• Molecular Formula: C21H18N2O4S2
• Molecular Weight: 426.5 g/mol
• IUPAC Name: 5-[5-[(4-methylphenyl)sulfonylmethyl]furan-2-yl]-3-(4-methylsulfanylphenyl)-1,2,4-oxadiazole
• Standard InChI: InChI=1S/C21H18N2O4S2/c1-14-3-10-18(11-4-14)29(24,25)13-16-7-12-19(26-16)21-22-20(23-27-21)15-5-8-17(28-2)9-6-15/h3-12H,13H2,1-2H3
• Standard InChI Key: GGRVWMUVUBSRQA-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC2=CC=C(O2)C3=NC(=NO3)C4=CC=C(C=C4)SC
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC2=CC=C(O2)C3=NC(=NO3)C4=CC=C(C=C4)SC

Introduction

5-{5-[(4-methylbenzenesulfonyl)methyl]furan-2-yl}-3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazole is a complex organic compound featuring an oxadiazole ring, a furan moiety, and various aromatic substituents. This structural complexity suggests potential interactions with biological targets, making it a candidate for applications in medicinal chemistry and pharmaceuticals. The molecular formula for this compound is C₂₁H₁₈N₂O₄S₂, indicating the presence of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms.

Molecular Characteristics

• Molecular Formula: C₂₁H₁₈N₂O₄S₂

• Molecular Weight: 426.5 g/mol

• CAS Number: 1040654-79-2

Structural Features

The compound includes:

• Oxadiazole Ring: Known for its presence in bioactive molecules with anticonvulsant, hypnotic, and antibacterial properties.

• Furan Moiety: Common in bioactive molecules with potential antitumor, antifungal, and antibacterial activities.

• Aromatic Substituents: Enhance the compound's ability to interact with biological targets through hydrogen bonding and π-π stacking interactions.

Synthesis and Preparation

The synthesis of 5-{5-[(4-methylbenzenesulfonyl)methyl]furan-2-yl}-3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazole can be approached through various methods in synthetic organic chemistry. Optimizing reaction conditions is crucial for achieving successful synthesis. Techniques may involve condensation reactions or cyclization processes to form the oxadiazole ring and incorporate the furan and aromatic substituents.

Potential Applications

Given its structural features, this compound may have potential applications in:

• Medicinal Chemistry: As a therapeutic agent due to its ability to interact with biological targets.

• Pharmaceuticals: For the development of drugs with antitumor, antifungal, or antibacterial properties.

Biological Activity

While specific biological activity data for this compound is limited, its structural components suggest potential for:

• Antitumor Activity: Due to the presence of the furan ring, which is explored in antitumor agents.

• Antimicrobial Properties: From both the oxadiazole and furan moieties.

Comparison with Similar Compounds

Compound Name	Structural Features	Biological Activity
5-(2-Benzyloxyphenyl)-1,3,4-oxadiazole	Contains a benzyloxy group; similar oxadiazole ring	Anticonvulsant activity
5-Furan-2-yloxadiazole	Furan moiety; different substituents	Antimicrobial properties
1-(4-Methylphenyl)-3-(furan-2-yl)-1H-pyrazole	Pyrazole instead of oxadiazole; similar aromatic features	Anticancer activity
5-{5-[(4-methylbenzenesulfonyl)methyl]furan-2-yl}-3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazole	Oxadiazole ring, furan moiety, and aromatic substituents	Potential antitumor, antifungal, antibacterial

Future Research Directions

Future studies should focus on:

• Biological Interaction Studies: To understand how the compound interacts with biological targets.

• Synthetic Optimization: Improving synthesis methods for better yield and purity.

• Pharmacological Evaluation: Assessing its potential as a therapeutic agent in various disease models.